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Compound of Interest

Compound Name: (-)-Fenoprop

Cat. No.: B12764660

IMMEDIATE ACTION REQUIRED: (-)-Fenoprop, also known as Silvex or 2,4,5-TP, is a
hazardous and obsolete herbicide. Due to its toxicity and potential for dioxin contamination, it is
critical to follow stringent disposal protocols. Under no circumstances should this chemical be
disposed of down the drain or in regular waste streams.

This guide provides essential safety and logistical information for the proper disposal of (-)-
Fenoprop in a laboratory setting. Adherence to these procedures is crucial for ensuring
personal safety and environmental protection.

l. Understanding the Hazards

(-)-Fenoprop is a chlorophenoxy herbicide that has been banned for most uses in the United
States since 1985 due to unacceptable human health risks.[1][2] It is moderately toxic to
humans if ingested and can cause irritation to the skin, eyes, and mucous membranes.[3][4]
Furthermore, it is very toxic to aquatic life with long-lasting effects.[5] A significant hazard
associated with fenoprop is its potential contamination with the highly toxic byproduct, 2,3,7,8-
tetrachlorodibenzo-p-dioxin (TCDD).[1]
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Hazard Classification Description

Acute Oral Toxicity Category 4 (Harmful if swallowed)[5]

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[5]
Serious Eye Damage/Irritation Category 2 (Causes serious eye irritation)[5]
Carcinogenicity Category 2 (Suspected of causing cancer)[5]
Aquatic Hazard (Acute) Very toxic to aquatic life[5]

Very toxic to aquatic life with long lasting

Aquatic Hazard (Chronic) ffects[5]
effects

Il. Pre-Disposal and Spill Management

Proper personal protective equipment (PPE) is mandatory when handling (-)-Fenoprop. This
includes, but is not limited to, chemical-resistant gloves, safety goggles or a face shield, and a
lab coat. All handling should be performed in a well-ventilated area, preferably within a

chemical fume hood.
In the event of a spill:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and

ensure adequate ventilation.

o Contain the Spill: For solid spills, prevent the generation of dust. Do not dry sweep.[6] For
liquid spills, use an inert absorbent material.

o Collect the Waste: Carefully collect the spilled material and any contaminated absorbent into

a designated, sealable hazardous waste container.[6]
o Decontaminate the Area: Clean the spill area thoroughly.

o Seek Professional Assistance: For large spills, contact your institution's environmental health
and safety (EHS) department immediately.

lll. Step-by-Step Disposal Protocol
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The primary method for the disposal of (-)-Fenoprop is through a licensed hazardous waste
contractor.[7] Incineration at a specialized facility is the most common ultimate disposal route
for this class of chemical.[8]

Step 1: Waste Segregation and Collection

» All waste containing (-)-Fenoprop, including pure chemical, solutions, and contaminated
materials (e.g., pipette tips, gloves, absorbent pads), must be collected in a dedicated,
properly labeled hazardous waste container.

e Do not mix (-)-Fenoprop waste with other waste streams unless explicitly permitted by your
EHS department.

Step 2: Container Labeling

e The waste container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "(-)-Fenoprop" or "2-(2,4,5-Trichlorophenoxy)propionic acid".

« Include the approximate concentration and quantity of the waste.
« Indicate the associated hazards (e.g., "Toxic," "Environmental Hazard").
Step 3: Secure Storage

o Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials.[5]

e The storage area should be cool, dry, and well-ventilated.
Step 4: Arrange for Professional Disposal

» Contact your institution's EHS department or a certified hazardous waste disposal company
to schedule a pickup.

e Provide them with a complete and accurate description of the waste.

Empty Container Disposal:
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Empty containers that held (-)-Fenoprop are also considered hazardous waste. These
containers must be triple-rinsed with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[9]

IV. Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of (-)-Fenoprop.
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Caption: Workflow for the safe disposal of (-)-Fenoprop waste.
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Disclaimer: This information is intended as a guide for trained laboratory professionals. Always
consult your institution's specific safety and disposal protocols and the relevant Safety Data
Sheet (SDS) before handling any hazardous chemical. Regulations for hazardous waste
disposal can vary by location; ensure compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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